1-[4-[4-[[(2S)-2-(2,4-Dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]ethanone

• CAS No.: 65277-42-1
• Product Name: 1-[4-[4-[[(2S)-2-(2,4-Dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]ethanone
• Molecular Formula: C26H28Cl2N4O4
• Molecular Weight: 531.4 g/mol
• IUPAC Name: 1-[4-[4-[[(2S)-2-(2,4-dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]ethanone
• Standard InChI: InChI=1S/C26H28Cl2N4O4/c1-19(33)31-10-12-32(13-11-31)21-3-5-22(6-4-21)34-15-23-16-35-26(36-23,17-30-9-8-29-18-30)24-7-2-20(27)14-25(24)28/h2-9,14,18,23H,10-13,15-17H2,1H3/t23?,26-/m1/s1
• Standard InChIKey: XMAYWYJOQHXEEK-OZXSUGGESA-N
• Isomeric SMILES: CC(=O)N1CCN(CC1)C2=CC=C(C=C2)OC[C@H]3CO[C@](O3)(CN4C=CN=C4)C5=C(C=C(C=C5)Cl)Cl
• SMILES: CC(=O)N1CCN(CC1)C2=CC=C(C=C2)OCC3COC(O3)(CN4C=CN=C4)C5=C(C=C(C=C5)Cl)Cl
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=CC=C(C=C2)OCC3COC(O3)(CN4C=CN=C4)C5=C(C=C(C=C5)Cl)Cl
• Appearance: White to off-white crystalline powder.
• Colorform: Crystals from 4-methylpentanone
• Melting Point: 146.0 °C; 146 °C; 148-152 °C
• Physical Description: Solid; COLOURLESS CRYSTALS OR POWDER.
• Description: Ketoconazole, also known as nizoral or xolegel, belongs to the class of organic compounds known as phenylpiperazines. Phenylpiperazines are compounds containing a phenylpiperazine skeleton, which consists of a piperazine bound to a phenyl group. Ketoconazole exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ketoconazole has been detected in multiple biofluids, such as urine and blood. Within the cell, ketoconazole is primarily located in the cytoplasm and membrane (predicted from logP).; Ketoconazole is a synthetic derivative of phenylpiperazine with broad antifungal properties and potential antineoplastic activity. Ketoconazole inhibits sterol 14-a-dimethylase, a microsomal cytochrome P450-dependent enzyme, thereby disrupting synthesis of ergosterol, an important component of the fungal cell wall. (NCI04); Ketoconazole is an imidazole fungicidal agent with a very broad spectrum of activity against many fungal species that is used for treatment of superficial and systemic fungal infections. Ketoconazole is a well documented cause of clinically apparent acute drug induced liver injury and is no longer recommended as a first line antifungal agent.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: In water, 0.29 mg/L at 20 °C (est); 0.0866 mg/L; Solubility in water: none
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Ketoconazole, Nizoral, Kuric, Fungoral, Ketoderm, Xolegel, Extina
• Vapor Pressure: 6.41X10-14 mm Hg at 25 °C (est); Vapor pressure, Pa at 25 °C: (negligible)
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• PubChem Compound: 16757695
• Last Modified: Nov 11 2021